n-Amyl acetate

• CAS No.: 628-63-7
• Product Name: n-Amyl acetate
• Molecular Formula: C7H14O2; CH3COO(CH2)4CH3; C7H14O2
• Molecular Weight: 130.18 g/mol
• IUPAC Name: pentyl acetate
• Standard InChI: InChI=1S/C7H14O2/c1-3-4-5-6-9-7(2)8/h3-6H2,1-2H3
• Standard InChIKey: PGMYKACGEOXYJE-UHFFFAOYSA-N
• SMILES: CCCCCOC(=O)C
• Canonical SMILES: CCCCCOC(=O)C
• Boiling Point: 295 °F at 760 mm Hg (USCG, 1999); 149.2 °C; 149 °C; 295°F; 301°F
• Colorform: Colorless liquid
• Density: 0.876 at 68 °F (USCG, 1999); d00 0.9; 0.8756 at 20 °C; Relative density (water = 1): 0.88; 0.88
• Flash Point: (n-) 91°F (cc); (all isomers) 106F (cc); (iso-) 69°F (cc) (USCG, 1999); 77 °F (25 °C) (CLOSED CUP); 60 °F (16 °C) (Closed cup); 25 °C c.c.; 91°F (n-), 106°F (all isomers), 69°F (iso-); 77°F
• Melting Point: less than -148 °F (USCG, 1999); -70.8 °C; Fp -70.8 °; -70.8°C; -71 °C; -95°F
• Physical Description: N-amyl acetate appears as a mixture of isomers. A clear colorless liquid with a banana-like odor. Flash point varies from 65° F to 95°F. Less dense (at 7.2 lb / gal) than water and slightly soluble in water. Hence floats on water. Vapors heavier than air.; Liquid; COLOURLESS LIQUID WITH CHARACTERISTIC ODOUR.; Colorless liquid with a persistent banana-like odor.
• Description: , also known as amyl acetate or 1-pentyl acetate, belongs to the class of organic compounds known as carboxylic acid esters. These are carboxylic acid derivatives in which the carbon atom from the carbonyl group is attached to an alkyl or an aryl moiety through an oxygen atom (forming an ester group). Thus, is considered to be a fatty ester lipid molecule. exists as a solid, slightly soluble (in water), and an extremely weak basic (essentially neutral) compound (based on its pKa). has been primarily detected in feces. Within the cell, is primarily located in the cytoplasm. exists in all eukaryotes, ranging from yeast to humans. can be biosynthesized from pentan-1-ol. is a banana, ethereal, and fruity tasting compound that can be found in a number of food items such as papaya, cocoa bean, sweet bay, and peach. This makes a potential biomarker for the consumption of these food products.; Pentyl acetate is an acetate ester of pentanol. It has a role as a metabolite. It derives from a pentan-1-ol.; N-amyl acetate appears as a mixture of isomers. A clear colorless liquid with a banana-like odor. Flash point varies from 65° F to 95°F. Less dense (at 7.2 lb / gal) than water and slightly soluble in water. Hence floats on water. Vapors heavier than air.
• Shelf Life: Stability during transport: stable
• Solubility: 0.2 % (NIOSH, 2016); 0.01 M; 1.7 mg/mL at 20 °C; Miscible with ethanol, ethyl ether; soluble in carbon tetrachloride; In water, 1.73X10+3 mg/L at 25 °C; Solubility in water: poor; 0.2%
• Synonyms: amyl acetate; pentyl acetate
• Vapor Density: 4.5 (Air = 1); Relative vapor density (air = 1): 4.5
• Vapor Pressure: 5.17 mm Hg (USCG, 1999); 3.50 mmHg; 3.5 mm Hg at 25 °C /from experimentally derived coefficients/; Vapor pressure, kPa at 25 °C: 0.65; 5.17 mmHg; 4 mmHg
• PubChem Compound: 12348
• Last Modified: Nov 11 2021